2-Cyclopropyl-5-iodo-1,3,4-oxadiazole
Overview
Description
2-Cyclopropyl-5-iodo-1,3,4-oxadiazole is a compound that belongs to the class of 1,3,4-oxadiazoles . The oxadiazole molecule is composed of a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom . Compounds of this type have been successfully used in various fields due to their desirable biological activity .
Molecular Structure Analysis
The oxadiazole molecule is composed of a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom . Due to the different arrangement of the hetero-atoms, oxadiazoles exist in different isomeric forms .Scientific Research Applications
2-Cyclopropyl-5-iodo-1,3,4-oxadiazole is widely used in scientific research due to its unique structure and properties. It is often used as a substrate for the synthesis of other compounds, such as 5-iodo-1,3,4-oxadiazole. It is also used as a catalyst in organic reactions, such as the synthesis of cyclopropylboronic acids. Additionally, this compound is used in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs, anxiolytics, and anticonvulsants.
Mechanism of Action
Target of Action
1,3,4-oxadiazoles are known to interact with a variety of biological targets. They have been found to exhibit antibacterial, antiviral, blood pressure lowering, antifungal, antineoplastic, anticancer, antioxidant, anti-inflammatory and analgesic properties . The specific target would depend on the particular derivative and its functional groups.
Mode of Action
Some mechanisms may involve the inhibition of growth factors, enzymes, and kinases .
Biochemical Pathways
1,3,4-oxadiazoles can affect a variety of biochemical pathways. For example, some derivatives have been found to inhibit key enzymes in bacterial cell wall synthesis, leading to antibacterial activity . Others may interfere with signal transduction pathways in cancer cells, leading to antineoplastic effects .
Result of Action
The molecular and cellular effects of 1,3,4-oxadiazoles can vary widely depending on the specific compound and its functional groups. Some derivatives may lead to cell death in bacteria or cancer cells, while others may modulate immune response or reduce inflammation .
Advantages and Limitations for Lab Experiments
2-Cyclopropyl-5-iodo-1,3,4-oxadiazole has several advantages for use in laboratory experiments. It is relatively inexpensive and can be synthesized in a variety of solvents. Additionally, it is a stable compound that can be stored at room temperature. However, this compound is also limited in its applications due to its low solubility in water and its tendency to form complexes with other molecules.
Future Directions
There are a variety of potential future directions for research on 2-Cyclopropyl-5-iodo-1,3,4-oxadiazole. One area of research is to further explore the biochemical and physiological effects of the compound. Additionally, further research could be done on the potential therapeutic applications of this compound. Another potential direction for research is to investigate the structure-activity relationships of this compound in order to better understand its mechanism of action. Finally, further research could be done to explore the potential of this compound as a catalyst in organic reactions.
properties
IUPAC Name |
2-cyclopropyl-5-iodo-1,3,4-oxadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5IN2O/c6-5-8-7-4(9-5)3-1-2-3/h3H,1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUAXXZKFLLLKGN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN=C(O2)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5IN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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